Cas no 179472-26-5 (tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 179472-26-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD08704541
• CID: 98279
• PubChem ID: 44828601
• Update Time: 2025-06-08

tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
• (2R,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine
• (2R,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINO PYRROLIDINE HCL
• (2R,4S)-tert-butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethylester, (2R,4S)-
• (2R,4S)-1-(tert-Butyloxycarbonyl)-2-hydroxymethyl-4-amino-pyrrolidine
• (2R,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINO PYRROLIDINE-HCL
• (2R,4S)-4-amino-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AB1006692
• AG-E-29774
• AK-42156
• CTK4D7283
• SureCN8070913
• TERT-BUTYL (3S,5R)-3-AMINO-5-(HYDROXYMETHYL)PYRROLIDINECARBOXYLATE
• tert-butyl 4-aMino-2-(hydroxyMethyl)pyrrolidine-1-carboxylate
• 1-N-BOC-4(S)-AMINO-2(R)-HYDROXYMETHYL PYRROLIDINE HYDROCHLORIDE
• (2R,4S)-4-Amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid tert-butyl ester
• (2R,4S)-4-Amino-2-(hydroxymethyl)-1-Pyrrolidinecarboxylicacid 1,1-dimethylethylester
• (2R-trans)-4-Amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylicacid 1,1-dimethylethylester
• tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• BS-35802
• (2r,4s)-1-boc-2-hydroxymethyl-4-aminopyrrolidine
• (2R,4S)-1-(tert-Butyloxycarbonyl)-2-hydroxymethy-4-amino-pyrrolidine
• 1-Pyrrolidinecarboxylicacid,4-amino-2-(hydroxymethyl)-,1,1-dimethylethylester,(2R,4S)-
• D72916
• A26645
• (2R,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINOPYRROLIDINE-HCL
• DTXSID50660810
• AKOS015950907
• CS-0054204
• MFCD08704541
• (2R,4S)-1-Boc-4-Amino-2-(Hydroxymethyl)pyrrolidine
• t-Butyl (2R,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
• OCLZOKUGIXLYJZ-JGVFFNPUSA-N
• (2R,4S)-tert-butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL8070913
• 179472-26-5
• 1-Pyrrolidinecarboxylic acid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-
• (2R,4S)-4-Amino-1-Boc-2-(hydroxymethyl)-pyrrolidine

• MDL： MFCD08704541
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： OCLZOKUGIXLYJZ-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@@H]1CO)N)=O

Computed Properties

• Exact Mass: 216.1475
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.120
• PSA: 75.79
• LogP: 0.95360

Additional information on tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 179472-26-5)

tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 179472-26-5) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butyl carbamate protection group and hydroxymethyl functionality, serves as a critical intermediate in the development of bioactive molecules. Its stereochemistry, defined by the (2R,4S) configuration, ensures high enantioselectivity in asymmetric synthesis, making it indispensable for researchers focusing on drug discovery and medicinal chemistry.

The growing demand for chiral building blocks like tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate reflects the pharmaceutical industry's emphasis on precision and efficiency. With the rise of small-molecule therapeutics and peptide-based drugs, this compound has gained attention for its role in constructing complex molecular architectures. Researchers frequently search for CAS 179472-26-5 solubility, synthetic routes, and applications in API synthesis, highlighting its relevance in modern drug development pipelines.

From a structural perspective, the pyrrolidine ring in tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate offers rigidity and conformational control, which are essential for modulating biological activity. The amino and hydroxymethyl groups provide versatile handles for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design and covalent inhibitor development, where modular scaffolds are highly valued.

In the context of green chemistry, synthetic protocols for CAS 179472-26-5 increasingly focus on minimizing waste and improving atom economy. Recent publications explore catalytic asymmetric methods and enzymatic resolutions to produce this compound sustainably. Such advancements address the pharmaceutical industry's push toward eco-friendly manufacturing, a topic frequently queried in academic and industrial forums.

Analytical characterization of tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate typically involves HPLC purity analysis, chiral separation techniques, and spectroscopic methods (e.g., NMR, IR). These quality-control measures ensure compliance with regulatory standards for pharmaceutical intermediates, another common search theme among professionals. The compound's stability under various storage conditions is also a key consideration for large-scale applications.

Beyond pharmaceuticals, CAS 179472-26-5 finds niche applications in material science, particularly in designing chiral ligands for asymmetric catalysis. Its structural features make it a candidate for developing metal-organic frameworks (MOFs) and molecular sensors, areas gaining traction in nanotechnology research. Cross-disciplinary interest in this compound underscores its versatility beyond traditional organic synthesis.

As the scientific community prioritizes structure-activity relationship (SAR) studies, derivatives of tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate are being explored for their pharmacokinetic properties. Questions about its metabolic stability and cell permeability frequently appear in drug-design discussions, reflecting its potential as a scaffold for CNS-targeting agents or protease inhibitors.

In summary, tert-butyl (2R,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 179472-26-5) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications—from API intermediates to catalysis—cater to evolving research needs while aligning with sustainability goals. Continued exploration of its derivatives will likely yield novel solutions for unmet therapeutic challenges.